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Compound of Interest

tert-butyl N-(1-
Compound Name:
cyanoethyl)carbamate

Cat. No.: B131862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl N-(1-
cyanoethyl)carbamate, a valuable building block in organic synthesis, particularly in the
preparation of non-canonical amino acids and other nitrogen-containing compounds. This
document details its chemical properties, a representative synthetic protocol, and its structural
representation.

Core Compound Properties

tert-Butyl N-(1-cyanoethyl)carbamate is a carbamate-protected aminonitrile. The tert-
butoxycarbonyl (Boc) protecting group is of significant utility in multi-step organic synthesis due
to its stability in a wide range of reaction conditions and its facile removal under acidic
conditions.

Quantitative Data Summary
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Property Value Source
Molecular Formula CsH14N202 [1]
Molecular Weight 170.21 g/mol [1]
CAS Number 141041-80-7 [1]
SMILES CC(C#N)NC(=0)OC(C)(C)C [1]

Synthesis of tert-Butyl N-(1-cyanoethyl)carbamate

A specific, detailed experimental protocol for the synthesis of tert-butyl N-(1-
cyanoethyl)carbamate is not widely reported in peer-reviewed literature. However, its
synthesis can be achieved through a modified Strecker reaction, a well-established method for
the preparation of a-aminonitriles. This three-component reaction involves an aldehyde, an
amine (or its protected form), and a cyanide source.

Representative Experimental Protocol: Modified
Strecker Reaction

This protocol is a representative example for the synthesis of N-Boc protected a-aminonitriles
and is adapted for the specific target compound.

Materials:

Acetaldehyde

« tert-Butyl carbamate

o Potassium cyanide (KCN)

o Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))
e Anhydrous sodium sulfate (Na2S0a4)

» Deionized water

e Brine solution
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o Ethyl acetate
e Hexanes
Procedure:

e Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen or argon), dissolve tert-butyl carbamate (1.0
equivalent) in the anhydrous solvent.

o Addition of Reagents: To the stirred solution, add acetaldehyde (1.1 equivalents). Cool the
mixture to 0 °C using an ice bath.

o Cyanide Addition: In a separate flask, carefully prepare a solution of potassium cyanide (1.2
equivalents) in a minimal amount of deionized water. Caution: Potassium cyanide is highly
toxic. Handle with extreme care in a well-ventilated fume hood and follow all institutional
safety protocols. Slowly add the aqueous KCN solution to the reaction mixture at 0 °C.

» Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, quench the reaction by adding deionized water. Transfer the
mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the aqueous
layer).

 Purification: Combine the organic layers and wash with brine. Dry the organic layer over
anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude
product.

» Final Purification: The crude tert-butyl N-(1-cyanoethyl)carbamate can be further purified
by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate
as the eluent.

Visual Representations

Molecular Structure of tert-Butyl N-(1-
cyanoethyl)carbamate
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Caption: 2D representation of tert-butyl N-(1-cyanoethyl)carbamate.

Synthetic Pathway: Modified Strecker Reaction

Acetaldehyde

tert-Butyl Carbamate tert-Butyl N-(1-cyanoethyl)carbamate
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Click to download full resolution via product page

Caption: General synthetic scheme for tert-butyl N-(1-cyanoethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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